N-{5-carbamoyl-2-[(dimethylamino)methyl]phenyl}-2-chloropyridine-4-carboxamide

• IUPAC Name: N-[5-carbamoyl-2-[(dimethylamino)methyl]phenyl]-2-chloropyridine-4-carboxamide
• InChI: InChI=1S/C16H17ClN4O2/c1-21(2)9-12-4-3-10(15(18)22)7-13(12)20-16(23)11-5-6-19-14(17)8-11/h3-8H,9H2,1-2H3,(H2,18,22)(H,20,23)
• InChI Key: MGCSTTRWHKFJAZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=C(C=C1)C(=O)N)NC(=O)C2=CC(=NC=C2)Cl
• Molecular Formula: C16H17ClN4O2
• Molecular Weight: 332.78 g/mol

Description

Synthesis Analysis

The synthesis of N-{5-carbamoyl-2-[(dimethylamino)methyl]phenyl}-2-chloropyridine-4-carboxamide involves several steps. One common approach is the Suzuki–Miyaura coupling reaction . This transition metal-catalyzed carbon–carbon bond-forming reaction connects different fragments using organoboron reagents. Specifically, boronic acids or boronate esters react with aryl halides (such as chloropyridine derivatives) in the presence of a palladium catalyst. The transmetalation step transfers the nucleophilic boron group from the boron reagent to the palladium, leading to the formation of the desired product.

Chemical Reactions Analysis

Protodeboronation : While deboronation of alkyl boronic esters is well-established, protodeboronation (removing the boron group) remains an active area of research.